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Compound of Interest

Compound Name: Iopentol

Cat. No.: B125893 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe and compliant disposal of

iopentol, a non-ionic, intravascular contrast medium. Adherence to these guidelines will help

ensure the safety of laboratory personnel and minimize the environmental impact of this

compound.

Iopentol, like other iodinated contrast media, requires careful handling and disposal. While

specific institutional and local regulations must always be followed, the following procedures

are based on general best practices for pharmaceutical waste management.

Iopentol Disposal Profile
The following table summarizes key characteristics of iopentol relevant to its disposal and

handling.
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Characteristic Data Source

Chemical Name

1-N,3-N-bis(2,3-

dihydroxypropyl)-5-[N-(2-

hydroxy-3-

methoxypropyl)acetamido]-2,4,

6-triiodobenzene-1,3-

dicarboxamide

[1]

CAS Number 89797-00-2 [2][3]

Primary Use
Non-ionic, intravascular X-ray

contrast medium
[3][4]

Metabolism Not metabolized in the body

Excretion
Primarily excreted unchanged

through the kidneys in urine

Environmental Concern

Potential for contamination of

wastewater with iodinated

compounds

Step-by-Step Disposal Procedure for Iopentol
The primary goal for the disposal of iopentol is to prevent its entry into the sewer system and

the broader environment. The following workflow provides a clear decision-making process for

its proper disposal.
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Start: Unused or Expired
Iopentol Solution

Is an institutional or
community drug take-back

program available?

Segregate for collection by the
take-back program.

Follow institutional packaging
and labeling guidelines.

Yes

No take-back program available

No
End: Iopentol Disposed

Is the waste considered
hazardous by local or

institutional regulations?

Manage as hazardous chemical waste.
Collect in a designated, labeled,

and sealed container.
Arrange for pickup by Environmental

Health and Safety (EHS).

Yes

Manage as non-hazardous
pharmaceutical waste.

No Step 1: Do not pour down the drain.
Step 2: If in liquid form, solidify by

mixing with an inert absorbent
material (e.g., cat litter, sand).

Step 3: Place the solidified mixture
in a sealed container to prevent leakage.

Step 4: Label the container clearly as
'Non-hazardous pharmaceutical waste for incineration'.

Step 5: Dispose of the sealed container
in the designated pharmaceutical

waste stream for incineration.

Click to download full resolution via product page

Iopentol Disposal Decision Workflow

Detailed Experimental Protocol: Disposal via
Solidification and Incineration
In the absence of a dedicated drug take-back program, the recommended procedure for the

disposal of liquid iopentol waste is solidification followed by incineration. This method is

aligned with general guidelines for pharmaceutical waste that is not classified as hazardous.

Objective: To prepare liquid iopentol waste for final disposal in a manner that prevents its

release into the environment.

Materials:

Unused or expired iopentol solution.

Inert absorbent material (e.g., cat litter, sand, or a commercial solidifying agent).

Sealable, leak-proof waste container (e.g., a screw-cap plastic bottle).
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Appropriate personal protective equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

Labels for waste container.

Methodology:

Preparation: Don the appropriate PPE. Conduct the procedure in a well-ventilated area or a

chemical fume hood.

Solidification:

Place the sealable waste container in a secondary container to contain any potential spills.

Add a sufficient amount of inert absorbent material to the waste container.

Slowly pour the liquid iopentol waste onto the absorbent material. Add the iopentol in
portions to ensure it is fully absorbed.

The final mixture should be a solid or semi-solid with no free liquid.

Packaging:

Securely seal the primary waste container.

Decontaminate the exterior of the container if necessary.

Affix a label to the container that clearly identifies the contents as "Non-hazardous

pharmaceutical waste for incineration" and includes the name "Iopentol."

Storage and Disposal:

Store the sealed container in a designated waste accumulation area, away from

incompatible materials.

Transfer the container to your institution's professional waste management service for

incineration.
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Important Considerations:

Regulatory Compliance: Always consult your institution's Environmental Health and Safety

(EHS) department and local regulations for specific requirements regarding pharmaceutical

waste disposal. Some jurisdictions may classify iodinated compounds differently.

Empty Containers: Empty iopentol vials and packaging should have personal or sensitive

information removed or blacked out before being disposed of in the regular trash, unless

institutional policy dictates otherwise.

Environmental Impact: The active pharmaceutical ingredients in many medications can be

harmful to aquatic life and contribute to the development of resistant microbes. Proper

disposal through incineration is the most effective way to destroy these compounds and

prevent environmental contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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